2-((4-fluorophenyl)thio)-N-((4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)acetamide
Description
2-((4-fluorophenyl)thio)-N-((4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H22FN5O2S and its molecular weight is 391.47. The purity is usually 95%.
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Scientific Research Applications
Electroluminescent Devices
Triazine derivatives have been extensively researched for their use in electroluminescent devices due to their ability to emit light when an electric current is applied. They can serve as phosphorescent emitters or hole transport materials .
Anticancer Drugs
Some s-triazine derivatives have been approved for the treatment of various cancers, including refractory ovarian cancer, metastatic breast cancer, and leukemia. The triazine core is considered a valuable scaffold for novel anticancer drug discovery .
Catalysis
Triazine derivatives can be used in catalysis due to their structural properties and reactivity aspects. They may facilitate chemical reactions by providing a stable platform for the reactants .
Biological Studies
The reactivity and coordination behavior of triazine derivatives make them suitable for biological studies, possibly as probes or agents that interact with biological molecules .
Electronic Devices
Functionalized triazines have found applications in electronic devices, including image sensors and photoelectric conversion elements, due to their unique electronic properties .
Solar Cells
Hole transport materials derived from triazine are being studied for use in perovskite solar cells, which are a type of solar cell that includes a perovskite-structured compound as the light-harvesting active layer .
properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-N-[(4-methoxy-6-piperidin-1-yl-1,3,5-triazin-2-yl)methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22FN5O2S/c1-26-18-22-15(21-17(23-18)24-9-3-2-4-10-24)11-20-16(25)12-27-14-7-5-13(19)6-8-14/h5-8H,2-4,9-12H2,1H3,(H,20,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVVJHGZOIURQSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=N1)N2CCCCC2)CNC(=O)CSC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22FN5O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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